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Compound of Interest

Trimethoxy(3,3,3-
Compound Name:

trifluoropropyl)silane

cat. No.: B1583756

An In-depth Technical Guide to the Safety of Trimethoxy(3,3,3-trifluoropropyl)silane

Chemical Identification

Trimethoxy(3,3,3-trifluoropropyl)silane is an organosilicon compound that incorporates
fluorine, making it useful as a silane coupling agent, adhesion promoter, and an intermediate
for fluoro silicone resins.[1] It is also used in the synthesis of various silsesquioxane-based
polymers and hydrophobic silica aerogels.[2]

Identifier Value
Chemical Name Trimethoxy(3,3,3-trifluoropropyl)silane[1]
CAS Number 429-60-7[3]

3,3,3-Trifluoropropyl-trimethoxysilane, 1,1,1-

Synonyms Trifluoro-3-(trimethoxysilyl)propane[4][5][6]
Molecular Formula CeH13F30sSi[3]

Molecular Weight 218.25 g/mol [3][6]

EC Number 207-059-3[7]

InChl Key JLGNHOJUQFHYEZ-UHFFFAOYSA-N[7]
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Physical and Chemical Properties

This substance is a colorless to light yellow, moisture-sensitive liquid.[1][2] Upon contact with
water or moist air, it can slowly hydrolyze, liberating methanol.[8][9]

Property Value

Form Liquid[7]

Boiling Point 144 °C[6][7]

Density 1.142 g/mL at 20 °C[7]

Flash Point 38 °C (100.4 °F) - closed cup[6][7]
Refractive Index n20/D 1.355[7]

Vapor Pressure <5 mm Hg at 25°C[10]

Water Solubility Insoluble; reacts slowly with water[2][10][11]

Hazard Identification and GHS Classification

Trimethoxy(3,3,3-trifluoropropyl)silane is classified as a hazardous substance.[8] It is a
flammable liquid and vapor that can cause irritation to the skin, eyes, and respiratory system.[4]

[7]

GHS Classification Hazard Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapour[4][7]
) o H315: Causes skin irritation[4]
Skin Irritation Category 2 7]
o H319: Causes serious eye

Eye Irritation Category 2

irritation[4][7]

- . H335: May cause respiratory
Specific Target Organ Toxicity o
) Category 3 irritation (Target Organ:
(Single Exposure) )
Respiratory system)[4][7]
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GHS Pictograms:
e GHSO02 (Flame): Flammable

o GHSO07 (Exclamation Mark): Irritant, Skin Sensitizer, Acute Toxicity (harmful), Narcotic
Effects, Respiratory Tract Irritant

GHS Pictograms and Associated Hazard Statements.

Toxicological Information and Health Effects

Exposure to this chemical can occur via inhalation, skin contact, eye contact, or ingestion.[8]

« Inhalation: Vapors may cause respiratory irritation, drowsiness, and dizziness.[8] Inhalation
of vapors at higher temperatures increases the hazard.[8]

o Skin Contact: May cause moderate skin inflammation, redness, swelling, and blistering.[8]
While not classified as having harmful health effects from skin contact alone, entry through
wounds or abrasions may lead to systemic injury.[8]

o Eye Contact: Can produce eye irritation and may cause damage 24 hours or more after
instillation.[8]

 Ingestion: Accidental ingestion may be damaging to health.[8] The hydrolysis product,
methanol, can cause a burning sensation, nausea, vomiting, headache, visual disturbances,
and in severe cases, coma and death.[8][9]

o Chronic Exposure: Long-term exposure may lead to substance accumulation in the body.[8]
Repeated exposure to methanol vapors can affect the central nervous system, liver, and
kidneys.[8][9]

Experimental Protocols

The safety data sheets reviewed for this guide summarize toxicological endpoints but do not
provide detailed experimental methodologies (e.g., specific OECD test guidelines, animal
models, or dosage). This level of detail would typically be found in primary research literature or
comprehensive toxicological profiles, which were not available in the initial search.
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First-Aid Measures

Prompt action is critical in the event of exposure.

Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them
) comfortable for breathing.[4][12] If the person
Inhalation . . . .
feels unwell or is not breathing, seek immediate

medical attention.[8][12]

Immediately take off all contaminated clothing.
) [4] Flush the skin and hair with running water
Skin Contact . . . .
and soap, if available.[8] Seek medical attention

if irritation occurs or persists.[4][8]

Rinse cautiously with water for several minutes.

[4] Remove contact lenses if present and easy
Eye Contact to do, and continue rinsing.[4] Seek medical

attention without delay, especially if pain

persists.[8]

Clean the mouth with water and drink plenty of
Ingestion water afterward.[12] Do not induce vomiting.

Seek immediate medical attention.[8]

Fire-Fighting Measures

This material is a flammable liquid with a moderate fire and explosion hazard when exposed to
heat or flame.[8] Vapors can form an explosive mixture with air and may travel to an ignition
source and flash back.[8][10]

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), alcohol-resistant
foam, or water spray.[4][13]

e Unsuitable Extinguishing Media: Do not use a direct water jet.[10]

» Hazardous Combustion Products: Combustion can produce carbon dioxide (COz), carbon
monoxide (CO), hydrogen fluoride, and silicon dioxide (SiO2).[8]
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o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[8][12]

o Emergency Procedures: Alert the fire brigade, evacuate the area if large containers are
involved, and use water spray only to keep fire-exposed containers cool.[8][10]

Accidental Release Measures

In case of a spill, immediate and appropriate action must be taken to prevent harm to
personnel and the environment.
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Spill Detected

1. Remove All Ignition Sources
(No smoking, sparks, flames)

2. Ensure Adequate Ventilation
& Evacuate Personnel

3. Don Personal Protective Equipment (PPE)
(Gloves, eye protection, respirator)

4. Contain the Spill
Use inert absorbent material (sand, dry lime)

5. Clean Up
Use non-sparking tools to collect material

6. Dispose of Waste
Place in suitable, closed containers for disposal
as hazardous waste

Area Ventilated & Cleaned

Click to download full resolution via product page

Workflow for Handling an Accidental Chemical Spill.

Handling and Storage
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Proper handling and storage procedures are essential to maintain the chemical's integrity and
ensure safety.

e Handling:

(¢]

Use in a well-ventilated area and avoid all personal contact, including inhalation.[4][8]
o Wear appropriate protective clothing.[8]

o Keep away from heat, sparks, open flames, and other ignition sources.[4]

o Use explosion-proof electrical and ventilating equipment.[4][12]

o Use only non-sparking tools.[4][10]

o Ground and bond containers during transfer to prevent static discharge.[4][10]

o Containers may contain explosive vapors even when emptied.[8] Do not cut, drill, or weld
on or near them.[8]

e Storage:
o Store in original, tightly closed containers in a dry, cool, and well-ventilated place.[4][8]
o Keep cool.[5]

o Store away from incompatible materials such as oxidizing agents, acids, and moisture.[8]
[13][14]

o Prohibit smoking and open flames in storage areas.[10][14]

o Do not store in pits or basements where vapors may be trapped.[8]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are necessary to minimize
exposure risk.
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» Engineering Controls: Use in a well-ventilated area.[8] Local exhaust ventilation is
recommended.[13] Emergency eye wash fountains and safety showers should be readily
available.[13]

o Personal Protective Equipment (PPE): The selection of PPE depends on the potential for
exposure.

o Eye/Face Protection: Wear chemical goggles or a face shield.[7][13]

o Skin Protection: Wear protective gloves (e.g., neoprene or nitrile rubber) and clothing to
prevent skin contact.[10][13]

o Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a
suitable respirator with an appropriate filter (e.g., type ABEK EN14387).[7][13]
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Task Assessment:
Handling Trimethoxy(3,3,3-trifluoropropyl)silane

'

Risk of Inhaling Vapors or Mists?

Required: Action:
NIOSH-approved respirator Ensure adequate ventilation
(e.g., Type ABEK filter) (Fume hood)

Risk of Eye/Face Splash?

Yes

Required:
Chemical safety goggles
&Jor face shield

No
Minimum: Safety glasses)

Risk of Skin Contact?

Required:
Chemically resistant gloves
(Nitrile/Neoprene)

& Protective clothing

Proceed with Task

Click to download full resolution via product page

Decision-Making Flowchart for PPE Selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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